Cas no 39053-44-6 (2-Chloro-4-methyl-3-nitroaniline)

• Product Name: 2-Chloro-4-methyl-3-nitroaniline
• CAS No: 39053-44-6
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• CID: 5003612
• Update Time: 2025-11-02

2-Chloro-4-methyl-3-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-methyl-3-nitroaniline

• Inchi： 1S/C7H7ClN2O2/c1-4-2-3-5(9)6(8)7(4)10(11)12/h2-3H,9H2,1H3
• InChI Key： KASCBCGEZWSSOH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C)=C1[N+](=O)[O-])N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• XLogP3: 2.1
• Topological Polar Surface Area: 71.8

Additional information on 2-Chloro-4-methyl-3-nitroaniline

Comprehensive Overview of 2-Chloro-4-methyl-3-nitroaniline (CAS No. 39053-44-6): Properties, Applications, and Industry Insights

2-Chloro-4-methyl-3-nitroaniline (CAS No. 39053-44-6) is a specialized organic compound widely recognized in the chemical and pharmaceutical industries for its unique structural properties and versatile applications. This aromatic amine derivative, characterized by its chloro, methyl, and nitro functional groups, serves as a critical intermediate in synthetic chemistry. Its molecular formula, C₇H₇ClN₂O₂, reflects a balanced combination of reactivity and stability, making it valuable for researchers and manufacturers alike.

The compound’s significance extends to its role in the synthesis of dyes, agrochemicals, and advanced materials. With growing interest in sustainable chemistry, 2-Chloro-4-methyl-3-nitroaniline is increasingly studied for its potential in green synthesis methods. Searches for "eco-friendly nitroaniline derivatives" or "applications of chlorinated aromatic amines" highlight its relevance in contemporary research. Its compatibility with catalytic reduction processes aligns with the global push for cleaner industrial practices.

From a structural perspective, the presence of the nitro group at the 3-position and the chloro substituent at the 2-position enhances electrophilic substitution reactivity, enabling precise modifications. This feature is particularly valuable in pharmaceutical intermediates, where CAS No. 39053-44-6 is often utilized to construct complex heterocycles. Queries like "nitroaniline in drug synthesis" or "chloro-methyl nitroaniline derivatives" underscore its importance in medicinal chemistry.

Analytical techniques such as HPLC, GC-MS, and NMR are commonly employed to verify the purity and composition of 2-Chloro-4-methyl-3-nitroaniline. Quality control remains a priority, as evidenced by frequent searches for "analytical methods for nitroaniline compounds". The compound’s crystalline form and solubility profile (moderate in organic solvents, low in water) further dictate its handling and storage conditions.

In industrial settings, CAS No. 39053-44-6 is often sourced for high-purity applications, including electronic materials and specialty coatings. Trends in "high-performance chemical intermediates" reflect its utility in cutting-edge technologies. Additionally, its role in photostabilizers and UV absorbers aligns with demands for "light-resistant materials" in automotive and packaging industries.

Regulatory compliance and safety data for 2-Chloro-4-methyl-3-nitroaniline are well-documented, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified under restricted categories, its handling adheres to standard industrial hygiene protocols. Searches for "safe handling of nitroaromatics" indicate proactive user engagement with best practices.

Future research directions may explore the compound’s potential in renewable energy storage or biodegradable polymers, topics gaining traction under "sustainable chemical innovation". Collaborations between academia and industry continue to expand the applications of CAS No. 39053-44-6, ensuring its relevance in evolving markets.